methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride
Overview
Description
Methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride (MAMMBH) is a synthetic organic compound that has been studied for its potential applications in the medical, biochemical, and pharmaceutical fields. It is a crystalline solid with a molecular weight of 349.9 g/mol, and has the chemical formula C10H13NO2•HCl. It is a derivative of the aromatic compound benzoic acid, and is synthesized by reacting benzoic acid with an amine, such as methylamine. MAMMBH has been studied for its potential use as a drug delivery system, a reagent in organic synthesis, and a catalyst in various biochemical and pharmaceutical reactions.
Scientific Research Applications
Methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride has been studied for its potential applications in the medical, biochemical, and pharmaceutical fields. It has been investigated as a drug delivery system, due to its ability to form complexes with various drugs, such as antibiotics and antifungals. It has also been studied as a reagent in organic synthesis, due to its ability to form stable complexes with various organic compounds. In addition, it has been studied as a catalyst in various biochemical and pharmaceutical reactions, due to its ability to promote the formation of stable intermediates.
Mechanism of Action
Methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride is believed to act as a catalyst in biochemical and pharmaceutical reactions by forming stable complexes with organic compounds. The formation of these complexes increases the reaction rate, and is believed to be the mechanism by which methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride acts as a catalyst.
Biochemical and Physiological Effects
methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride has been studied for its potential to act as a drug delivery system, due to its ability to form complexes with various drugs. It has also been studied for its potential to act as a reagent in organic synthesis, due to its ability to form stable complexes with various organic compounds. In addition, it has been studied for its potential to act as a catalyst in various biochemical and pharmaceutical reactions, due to its ability to promote the formation of stable intermediates.
Advantages and Limitations for Lab Experiments
Methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride has several advantages as a reagent in organic synthesis, due to its ability to form stable complexes with various organic compounds. Additionally, it is relatively inexpensive and easy to obtain, making it a cost-effective reagent for laboratory experiments. However, it is not as effective as some other reagents, such as pyridine, and may not be suitable for some laboratory experiments.
Future Directions
Methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride has potential applications in the medical, biochemical, and pharmaceutical fields, and further research is needed to explore these potential uses. Additionally, further research is needed to investigate the mechanism of action of methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride, and to determine the optimal conditions for using it as a reagent in organic synthesis. Finally, further research is needed to explore the potential advantages and limitations of methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride for laboratory experiments.
Synthesis Methods
Methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride is synthesized from the reaction of benzoic acid and methylamine. The reaction is conducted in an aqueous solution, with the addition of hydrochloric acid to increase the reaction rate. The reaction proceeds through the formation of an intermediate product, methyl 4-(hydroxymethyl)-3-methylbenzoate, which then undergoes a dehydration reaction to form the final product, methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride. The reaction is typically conducted at room temperature and is complete within a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride involves the reaction of 4-(chloromethyl)-3-methylbenzoic acid with methylamine followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "4-(chloromethyl)-3-methylbenzoic acid", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-(chloromethyl)-3-methylbenzoic acid is dissolved in a suitable solvent such as dichloromethane.", "Step 2: Methylamine is added dropwise to the reaction mixture under stirring at a temperature of 0-5°C.", "Step 3: The reaction mixture is stirred for an additional 2-3 hours at room temperature.", "Step 4: Hydrochloric acid is added dropwise to the reaction mixture until the pH reaches 1-2.", "Step 5: The resulting precipitate is filtered and washed with cold water.", "Step 6: The product is dried under vacuum to obtain methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride." ] } | |
CAS RN |
1196047-14-9 |
Product Name |
methyl 4-(aminomethyl)-3-methylbenzoate hydrochloride |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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